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Compound of Interest

Compound Name: 5-Dodecanol

cat. No.: B157926

An In-depth Technical Guide to 5-Dodecanol

This guide provides a comprehensive overview of the chemical and physical properties of 5-
dodecanol, tailored for researchers, scientists, and professionals in drug development. It
includes key data, experimental protocols for its characterization, and a logical workflow for its
identification.

Core Properties of 5-Dodecanol

5-Dodecanol is a secondary alcohol, an organic compound that is a member of the fatty
alcohol family. Fatty alcohols are aliphatic alcohols derived from fatty acids.

Chemical Structure and Formula

The chemical formula for 5-dodecanol is C12H260.[1][2][3] Its structure consists of a twelve-
carbon chain with a hydroxyl (-OH) group attached to the fifth carbon atom.

Quantitative Data Summary

The key quantitative properties of 5-dodecanol are summarized in the table below for easy
reference.
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Property Value Source
Molecular Formula C12H260 [1112][3]
Molecular Weight 186.338 g/mol [1]
IUPAC Name Dodecan-5-ol N/A

Experimental Protocols for Characterization

The identification and characterization of 5-dodecanol in a laboratory setting involve several
standard analytical techniques. Below are detailed methodologies for key experiments.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile organic compounds like

5-dodecanol.

o Objective: To separate 5-dodecanol from a sample matrix and confirm its molecular weight

and fragmentation pattern.
 Instrumentation: A gas chromatograph coupled to a mass spectrometer.
o Methodology:

o Sample Preparation: Dissolve the sample containing 5-dodecanol in a suitable volatile
solvent, such as dichloromethane or hexane.

o Injection: Inject a small volume (typically 1 pyL) of the prepared sample into the GC
injection port, which is heated to ensure rapid volatilization.

o Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g.,
helium) through a capillary column. The separation is based on the compound's boiling
point and affinity for the column's stationary phase. A typical temperature program would
start at a low temperature (e.g., 60°C) and ramp up to a higher temperature (e.g., 250°C)

to elute compounds of varying volatility.
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o Mass Spectrometry: As 5-dodecanol elutes from the GC column, it enters the mass
spectrometer. It is first ionized (commonly by electron ionization), causing the molecule to
fragment in a predictable pattern.

o Data Analysis: The mass spectrometer detects the mass-to-charge ratio of the parent ion
and its fragments. The resulting mass spectrum, which is a plot of ion intensity versus
mass-to-charge ratio, serves as a chemical fingerprint. The molecular ion peak should
correspond to the molecular weight of 5-dodecanol (186.34 m/z).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule.

» Objective: To elucidate the molecular structure of 5-dodecanol by analyzing the chemical
environment of its hydrogen (*H NMR) and carbon (*3C NMR) atoms.

e Instrumentation: An NMR spectrometer.
o Methodology:

o Sample Preparation: Dissolve a small amount of the purified 5-dodecanol sample in a
deuterated solvent (e.g., chloroform-d, CDCIs). The deuterated solvent is "invisible" in 1H
NMR.

o H NMR Spectroscopy: The sample is placed in a strong magnetic field and irradiated with
radio waves. The resulting spectrum will show distinct signals (peaks) for each chemically
non-equivalent proton in the molecule. The position (chemical shift), splitting pattern
(multiplicity), and integration (area under the peak) of these signals provide information
about the electronic environment, neighboring protons, and the number of protons,
respectively.

o 13C NMR Spectroscopy: A similar process is used to obtain the 13C NMR spectrum, which
shows a single peak for each chemically non-equivalent carbon atom. This helps to
determine the total number of unique carbon atoms in the molecule.
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o Data Interpretation: By analyzing the chemical shifts and coupling patterns in both spectra,
the precise connectivity of atoms in the 5-dodecanol molecule can be confirmed.

Logical Workflow for Compound Identification

The following diagram illustrates a typical workflow for the identification and characterization of
a known chemical compound like 5-dodecanol.
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Caption: Workflow for the identification of 5-Dodecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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